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Compound of Interest

Compound Name: Chloranil

Cat. No.: B122849

Essential Safety and Handling Guide for Chloranil

This guide provides immediate safety, operational, and disposal protocols for handling
Chloranil (CAS 118-75-2), a versatile oxidizing agent. It is intended for researchers, scientists,
and professionals in drug development. Adherence to these procedures is critical to ensure
personal safety and environmental protection.

Immediate Safety Concerns

Chloranil is a hazardous substance that can cause serious eye and skin irritation.[1][2][3] It is
also very toxic to aquatic life with long-lasting effects.[1][4] The solid material is combustible
and can form explosive dust-air mixtures, particularly if finely ground.[4] Inhalation of dust
should be avoided, as it can irritate the respiratory tract, and high levels of exposure may affect
the central nervous system.[5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and essential barrier against exposure. The
following equipment must be worn when handling Chloranil.

1. Eye and Face Protection:

» Requirement: Wear safety glasses with side shields or chemical goggles.[1][4][5] These must
conform to appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]
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2. Skin Protection:

¢ Gloves: Chemical-resistant gloves (e.g., PVC) are mandatory.[4] Gloves must be inspected
before use and disposed of after contamination in accordance with good laboratory
practices.[1] For prolonged contact, a glove with a protection class of 5 or higher
(breakthrough time >240 minutes) is recommended.[4] For brief contact, a class 3 or higher
(>60 minutes) is suitable.[4]

» Protective Clothing: Wear overalls or a lab coat.[4] For tasks with a higher risk of splashes or
spills, a PVC apron should be worn.[4][7]

3. Respiratory Protection:

o Engineering Controls: Local exhaust ventilation is required where Chloranil is handled as a
powder to prevent accumulation and recirculation of particulates.[1][4]

o Respirator: In cases of inadequate ventilation or potential for dust formation, a particulate
respirator is recommended.[4][8]

Operational Plan: Handling and Storage

Safe Handling Procedures:

Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust.[4]

[°]

¢ Ventilation: Always handle Chloranil in a well-ventilated area or under a chemical fume
hood.[5][9]

e Prevent Dust: Take measures to avoid the formation of dust and aerosols.[1][5] If
appropriate, moisten the solid first to prevent dusting during transfer.[5][6]

e Hygiene: Wash hands thoroughly with soap and water before breaks and at the end of the
workday.[1][8] Do not eat, drink, or smoke in areas where Chloranil is handled.[6]

e Equipment: Use non-sparking tools to prevent ignition sources for potential dust explosions.

[5]
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Storage Requirements:
» Store in a cool, dry, and well-ventilated place.[1][8]
o Keep the container tightly closed.[1][8]

o Store separately from incompatible materials such as strong bases, oxidizing agents, food,
and feedstuffs.[4][6]

Emergency Response: Spill and Exposure Plan

Minor Spill Response:

Containment: Immediately contain the spillage.[4]

o Cleanup: Moisten the spilled solid with a solvent like acetone to prevent dust from becoming
airborne.[10] Carefully sweep or transfer the dampened material into a suitable, covered,
and closed container for disposal.[5][6][10]

o Decontamination: Use absorbent paper dampened with acetone to pick up any remaining
material.[10] Wash the spill area with a soap and water solution.[10]

e Ventilation: Ensure the area is well-ventilated during cleanup.[8]

Major Spill Response:

Evacuate: Evacuate personnel from the immediate area.[1]

o Alert: Advise personnel in the area of the hazard and alert emergency responders, informing
them of the location and nature of the hazard.[4]

» Personal Protection: Responders must wear appropriate PPE, including respiratory
protection (self-contained breathing apparatus if necessary) and protective gloves.[1][4]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains or the environment.[1][5]

First Aid and Exposure Procedures:
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» Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin with
plenty of soap and running water.[1][4] If irritation occurs or persists, seek medical attention.

[415]

o Eye Contact: Immediately flush the eyes with fresh, running water for at least 15 minutes,
holding the eyelids open.[1][4] Remove contact lenses if present and easy to do.[1] Seek
medical attention.[1][4]

 Inhalation: Move the person to fresh air and have them rest.[1][6] Encourage the patient to
blow their nose to clear breathing passages.[4] If irritation or discomfort persists, seek
medical attention.[4]

 Ingestion: Rinse the mouth with water.[1] Never give anything by mouth to an unconscious
person.[1] Contact a Poisons Information Center or a doctor for advice.[4]

Disposal Plan

Chloranil and its container must be disposed of as hazardous waste.[4]

Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[4]

o Containment: Collect waste in suitable, closed containers labeled for hazardous waste.[1][5]

o Disposal Method: Do not allow waste to enter sewer systems or the environment.[5][6] One
approved method involves dissolving the material in a combustible solvent and burning it in a
chemical incinerator equipped with a scrubber.[1] Alternatively, consult with a licensed
professional waste disposal service.[1]

e Recycling: Unused, uncontaminated material may be recyclable. Consult the manufacturer
or local waste management authority for options.[4]

Quantitative Data Summary

The following table summarizes key quantitative safety and physical data for Chloranil.
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Property Value Reference

Toxicity Data

Oral LD50 (rat) 4000 mg/kg [4]
Intraperitoneal LD50 (rat) 500 mg/kg [4]
Dermal LD50 (rat) > 2000 mg/kg [5]

Exposure Limits

Oregon PEL (PNOR,

Respirable) > mg/m? 4
Physical Properties

Specific Gravity 1.97 g/cm3 [3][4][10]
Melting Point 290 °C (decomposes) [31[6][10]
Vapor Pressure lhPa@ 71 °C [3]
Appearance Yellow crystalline solid [41[5]
Water Solubility Insoluble [6][10]

Experimental Workflow Visualization

The following diagram outlines the procedural workflow for managing a minor spill of Chloranil.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://datasheets.scbt.com/sc-252566.pdf
https://datasheets.scbt.com/sc-252566.pdf
https://www.echemi.com/sds/chloranil-pid_Seven2526.html
https://datasheets.scbt.com/sc-252566.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1349536&productDescription=P-CHLORANIL+97%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-252566.pdf
https://cameochemicals.noaa.gov/chemical/19970
https://www.fishersci.com/store/msds?partNumber=AAA1349536&productDescription=P-CHLORANIL+97%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0780
https://cameochemicals.noaa.gov/chemical/19970
https://www.fishersci.com/store/msds?partNumber=AAA1349536&productDescription=P-CHLORANIL+97%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-252566.pdf
https://www.echemi.com/sds/chloranil-pid_Seven2526.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0780
https://cameochemicals.noaa.gov/chemical/19970
https://www.benchchem.com/product/b122849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Immediate Action

Minor Chloranil Spill Occurs

l

Ensure Full PPE is Worn
(Goggles, Gloves, Lab Coat)

Containment & Cleanup

Moisten Spill with Acetone
to Prevent Dusting

l

Sweep Dampened Material into
a Labeled Hazardous Waste Container

l

Wipe Area with Acetone-Dampened
Absorbent Paper

l

Wash Area with Soap
and Water

Final Disposal

Place All Contaminated Items
(Gloves, Paper) into Waste Container

l

Seal Container and Arrange
for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Procedural workflow for handling a minor Chloranil spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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